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Abstract: This document provides detailed application notes and experimental protocols for the

use of ammonium stearate as a waterproofing admixture in cementitious materials. It outlines

the chemical mechanism, effects on material properties, and standardized testing procedures.

Quantitative data from various studies are summarized for comparative analysis. The

information is intended for researchers, material scientists, and professionals in related fields.

Introduction
Cement-based materials such as concrete and mortar are inherently porous, making them

susceptible to water ingress and the deteriorating effects of aggressive ions, which can

significantly reduce their service life[1]. Chemical admixtures are often incorporated to enhance

their durability and performance. Ammonium stearate is utilized as a waterproofing agent in

cement and concrete applications[2]. It functions by creating a hydrophobic barrier within the

capillary pore network of the cement matrix, thereby impeding water transport.

Mechanism of Action
Ammonium stearate is not directly the waterproofing agent. Instead, it undergoes an in-situ

chemical reaction within the alkaline environment of fresh cement paste. Cement hydration

produces calcium hydroxide (Ca(OH)₂). Ammonium stearate reacts with this calcium

hydroxide to form calcium stearate, a water-insoluble, hydrophobic compound, and ammonia

water[3][4][5].
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The resulting calcium stearate precipitates onto the surfaces of the capillary pores, forming a

water-repellent layer[1][6]. This hydrophobic lining inhibits the capillary suction of water without

sealing the pores entirely, allowing the concrete to maintain a degree of vapor permeability.

The key chemical reaction is as follows: 2C₁₇H₃₅COONH₄ (Ammonium Stearate) + Ca(OH)₂

(Calcium Hydroxide) → (C₁₇H₃₅COO)₂Ca (Calcium Stearate) + 2NH₃·H₂O (Ammonia Water)[3]

[4]

Chemical reaction of ammonium stearate in cement.
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Figure 1: Chemical reaction of ammonium stearate in cement.

Application Notes
Dosage: The optimal dosage of ammonium stearate depends on the specific mix design

and desired level of waterproofing. It is typically added as a small percentage of the cement

weight. Overdosing can lead to a significant reduction in mechanical strength.

Effect on Fresh Concrete: The addition of stearates may have a slight air-entraining effect,

potentially influencing the workability and air content of the fresh mix.

Effect on Hardened Concrete:
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Water Repellency: The primary benefit is a significant reduction in water absorption and

permeability under non-hydrostatic conditions[1][6].

Compressive Strength: A common trade-off is a reduction in compressive strength. This is

attributed to the hydrophobic nature of the admixture, which can interfere with the cement

hydration process and the bond between the cement paste and aggregates[1][6][7].

Durability: By reducing water ingress, ammonium stearate can enhance durability against

freeze-thaw cycles and chloride ion penetration, thus offering better protection for steel

reinforcement[8][9].

Quantitative Data Summary
The effectiveness of stearate-based admixtures is quantified through various standardized

tests. The tables below summarize representative data.

Table 1: Effect of Stearate Admixtures on Water Absorption and Repellency
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Admixture
Type

Dosage (% by
wt. of cement)

Test Method Key Result Reference

Crystalline
Admixture

Manufacturer
Recommended

NBR 9778
(Saturation/Dr
ying)

Water
absorption
reduced from
3.319%
(control) to
0.316% (with
admixture) in
the fourth
cycle.

[7]

Aluminum

Stearate
0.5%

Capillary Water

Absorption

Capillary

coefficient of

0.0003 kg/(m

²·min⁰.⁵).

[1]

Barium Stearate 0.5%
Capillary Water

Absorption

Capillary

coefficient of

0.0003 kg/(m

²·min⁰.⁵).

[1]

| Calcium Stearate & Pozzolan | 1% - 3% | Water Absorption | Significantly reduced water

absorption compared to the control. |[6] |

Table 2: Effect of Stearate Admixtures on Compressive Strength
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Admixture
Type

Dosage (% by
wt. of cement)

Curing Age
(days)

Compressive
Strength (vs.
Control)

Reference

Crystalline
Admixture

Manufacturer
Recommended

56
7.89%
reduction.

[7]

Aluminum

Stearate
0.5% Not Specified

Lower

compressive

strength than

Ordinary

Portland Cement

(OPC) control.

[1]

| Calcium Stearate & Pozzolan | 1% - 3% | Not Specified | Strength decreased as calcium

stearate content increased. |[6] |

Table 3: Effect of Waterproofing Admixtures on Water Permeability

Admixture
Type

Dosage (% by
wt. of cement)

Test Method Key Result Reference

Xypex Admix
NF

1.2%

ACCI Water
Permeability
Test (10 bar
pressure)

93% reduction
in water
permeability
coefficient.

[10]

Generic

Admixtures
Not Specified

BS EN 12390-8

(500kPa

pressure for

72hrs)

Penetration

depths typically

range from 10-

40mm.

[11]

| Xypex Admix | Not Specified | U.S. Army Corps CRD C48 (150 psi pressure) | No permeated

water after 24 hours, unlike the control sample. |[10] |
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A comprehensive evaluation of a waterproofing admixture involves preparing and testing

specimens against a control mix without the admixture.

General experimental workflow for evaluation.

Performance Evaluation

Material Preparation
(Cement, Aggregates, Water,

Ammonium Stearate)

Mixing Procedure
(Control & Test Batches)

Casting Specimens
(Cubes, Cylinders, Prisms)

Curing
(e.g., 28 days in water

per EN 12390-2)

Water Absorption Test
(ASTM C1585)

Water Permeability Test
(EN 12390-8)

Compressive Strength Test
(EN 12390-3)
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Figure 2: General experimental workflow for evaluation.

Protocol: Specimen Preparation
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Materials: Ordinary Portland Cement (OPC), fine aggregate, coarse aggregate, water, and

ammonium stearate admixture.

Mix Design: Prepare two mix designs: a control mix (without admixture) and a test mix (with

a specified dosage of ammonium stearate). Ensure all other proportions (water/cement

ratio, aggregate content) are identical.

Mixing: Mix the dry components (cement, aggregates) thoroughly. Add the ammonium
stearate to the mixing water and stir to ensure dispersion. Add the water (with or without

admixture) to the dry components and mix until a homogeneous paste is achieved.

Casting: Cast the fresh concrete/mortar into molds of the required geometry for each test

(e.g., 150 mm cubes for compressive strength and permeability[12]). Compact the concrete

to remove entrapped air[12].

Curing: Demold the specimens after 24 hours and place them in a curing tank filled with

water at a controlled temperature (e.g., 20 ± 2 °C) for the specified duration (typically 28

days), as per standards like EN 12390-2[12].

Protocol: Water Absorption Test (Sorptivity - based on
ASTM C1585)

Objective: To determine the rate of absorption of water by the concrete.

Apparatus: Watertight container, support devices, timing device, and a balance.

Procedure: a. After curing, dry the specimens to a constant mass in an oven. b. Record the

initial dry mass of the specimen. c. Place the specimen in the container on support devices,

ensuring only the bottom face is exposed to water. d. Add water to the container to a level of

1-3 mm above the top of the support devices. e. Start the timer immediately. f. At predefined

intervals (e.g., 1, 5, 10, 20, 30, 60 minutes, and then hourly), remove the specimen, blot the

surface to remove excess water, and record its mass. g. The increase in mass per unit area

over the square root of time gives the sorptivity coefficient.

Protocol: Water Permeability Test (Depth of Penetration -
based on EN 12390-8)
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Objective: To determine the depth of water penetration into hardened concrete under

pressure.

Apparatus: Water permeability apparatus capable of applying a controlled water pressure to

one face of the specimen.

Procedure: a. Place the 28-day cured specimen into the testing apparatus and seal it. b.

Apply a constant water pressure (e.g., 500 kPa) to the surface of the specimen for a fixed

duration (e.g., 72 hours)[11]. c. After the test period, release the pressure and remove the

specimen. d. Split the specimen in half and immediately mark the outline of the wet front. e.

Measure the maximum depth of water penetration. A lower penetration depth indicates better

waterproofing performance.

Protocol: Compressive Strength Test (based on EN
12390-3)

Objective: To determine the effect of the admixture on the compressive strength of the

concrete.

Apparatus: Compression testing machine.

Procedure: a. After the 28-day curing period, remove the cubic specimens from the water

and wipe them dry. b. Place the specimen in the center of the compression machine. c. Apply

a constant rate of loading until the specimen fails. d. Record the maximum load at failure. e.

Calculate the compressive strength by dividing the maximum load by the cross-sectional

area of the specimen. Compare the average strength of the test specimens to the control

specimens[12].

Logical Relationships
The addition of ammonium stearate initiates a series of cause-and-effect relationships within

the cementitious matrix, leading to enhanced waterproofing but potentially compromising

mechanical strength.
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Cause-and-effect relationships of the admixture.
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Figure 3: Cause-and-effect relationships of the admixture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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